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Compound of Interest

Compound Name:
3,4-Dimethoxyphenylacetic-2,2-D2

acid

Cat. No.: B579679 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This guide provides essential safety and logistical information for the proper disposal of 3,4-
Dimethoxyphenylacetic-2,2-D2 acid, ensuring operational integrity and building trust in safe

laboratory practices.

Important Note on Isotopic Labeling: 3,4-Dimethoxyphenylacetic-2,2-D2 acid is a compound

labeled with deuterium, a stable (non-radioactive) isotope of hydrogen. For disposal purposes,

compounds enriched with stable isotopes are handled in the same manner as their unenriched

counterparts.[1][2] The disposal procedure is therefore determined by the chemical hazards of

the parent molecule, 3,4-Dimethoxyphenylacetic acid.

Hazard Identification and Safety Precautions
Based on Safety Data Sheets (SDS) for the parent compound, 3,4-Dimethoxyphenylacetic

acid, and hazard information for the deuterated version, the primary risks are:

Harmful if swallowed.

Causes skin irritation.[3]

Causes serious eye irritation.[3][4]
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May cause respiratory irritation.[3][4]

Before handling, personnel must wear appropriate Personal Protective Equipment (PPE),

including safety goggles or face shields, chemical-resistant gloves, and a lab coat.[5] Work

should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.[6]

Quantitative Data and Physical Properties
The following table summarizes key quantitative data for both the deuterated and non-

deuterated forms of the compound.

Property
3,4-
Dimethoxyphenylacetic-
2,2-D2 acid

3,4-Dimethoxyphenylacetic
acid (Homoveratric Acid)

CAS Number 19031-58-4[4][7] 93-40-3[5][8]

Molecular Formula C₁₀H₁₀D₂O₄[4] C₁₀H₁₂O₄[3]

Molecular Weight 198.21 g/mol [4][7] 196.20 g/mol [5][8]

Appearance Crystals / Solid[4]
White to beige powder /

solid[3][9]

Melting Point Not specified 96-99 °C[3][5]

GHS Hazard Statements H319, H335[4] H302, H315, H319, H335

Experimental Protocol: Step-by-Step Disposal
Procedure
The standard and required method for disposing of 3,4-Dimethoxyphenylacetic-2,2-D2 acid
is through a licensed hazardous waste management service. Direct disposal into drains or

regular trash is prohibited.[10] The following protocol details the operational steps for collecting

and preparing the chemical waste for pickup.

Objective: To safely collect, label, and store solid 3,4-Dimethoxyphenylacetic-2,2-D2 acid
waste for disposal by a certified environmental health and safety (EHS) contractor.
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Materials:

Designated hazardous waste container (wide-mouth, sealable, compatible plastic or glass).

Hazardous Waste Label.

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

Tools for transfer (e.g., spatula, scoop, brush, and dustpan).

Secondary containment bin.

Procedure:

Designate a Satellite Accumulation Area (SAA): Identify a specific location in the lab where

hazardous waste will be stored temporarily.[11] This area must be under the control of the

generator, away from drains, and clearly marked.

Prepare the Waste Container:

Select a clean, dry container compatible with acidic solids. Ensure it has a secure, leak-

proof lid.

Affix a "Hazardous Waste" label to the container before adding any waste.[11]

Waste Collection:

Working in a fume hood or well-ventilated area, carefully transfer the solid waste into the

designated container using a spatula or scoop.

For residual powder or spills, gently sweep up the material using a brush and dustpan and

add it to the container. Avoid generating dust.[6]

Contaminated materials such as weigh boats, gloves, or paper towels should also be

placed in the waste container.

Labeling:
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Fill out the hazardous waste label completely.[11] Include:

The full chemical name: "3,4-Dimethoxyphenylacetic-2,2-D2 acid" and/or "Waste

Solid Organic Acid."

The associated hazards (e.g., "Irritant," "Toxic").

The date the container was first used.

An estimate of the quantity.

Storage:

Securely close the container lid. Containers must be kept closed except when actively

adding waste.[11][12]

Wipe the exterior of the container to remove any contamination.

Place the sealed container in a designated secondary containment bin within the SAA.

Segregate this acidic waste from bases, oxidizers, and other incompatible materials.[10]

[11]

Arrange for Disposal:

Once the container is full or waste is no longer being generated, arrange for pickup

through your institution's Environmental Health & Safety (EHS) department or a certified

hazardous waste contractor.[10] Follow your institution's specific procedures for requesting

waste collection.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 3,4-Dimethoxyphenylacetic-2,2-D2 acid.
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Waste Generated:
3,4-Dimethoxyphenylacetic-2,2-D2 acid

(Solid)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Collect Waste in Designated,
Compatible Container

Label Container with
'Hazardous Waste' & Full Chemical Name

Store Sealed Container in
Secondary Containment in SAA

Segregate from Incompatible
Chemicals (e.g., Bases)

Request Waste Collection via
Institutional EHS Protocol

Disposal by Certified
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Disposal workflow for 3,4-Dimethoxyphenylacetic-2,2-D2 acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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